Cas no 1261917-53-6 (5-(3,4-Dichlorophenyl)-2-methylphenol)

5-(3,4-Dichlorophenyl)-2-methylphenol is a chlorinated phenolic compound characterized by its distinct molecular structure, featuring a dichlorophenyl group and a methyl-substituted phenol. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of more complex molecules, particularly in pharmaceutical and agrochemical applications. Its structural features, including the electron-withdrawing chlorine substituents, may enhance reactivity in electrophilic substitution or coupling reactions. The compound's stability under standard conditions and well-defined purity make it suitable for research and development purposes. Further studies may explore its utility in specialized chemical synthesis or as a precursor for bioactive derivatives.

5-(3,4-Dichlorophenyl)-2-methylphenol structure

1261917-53-6 structure

Product Name:5-(3,4-Dichlorophenyl)-2-methylphenol

CAS No:1261917-53-6

MF:C₁₃H₁₀Cl₂O

MW:253.123901844025

MDL:MFCD18313391

CID:2763337

PubChem ID:53219084

Update Time:2025-05-19

5-(3,4-Dichlorophenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

- 5-(3,4-DICHLOROPHENYL)-2-METHYLPHENOL
- 3',4'-Dichloro-4-methyl[1,1'-biphenyl]-3-ol
- DTXSID70683960
- 5-(3,4-Dichlorophenyl)-2-methylphenol, 95%
- MFCD18313391
- 1261917-53-6
- 5-(3,4-Dichlorophenyl)-2-methylphenol
- MDL： MFCD18313391
- Inchi： 1S/C13H10Cl2O/c1-8-2-3-10(7-13(8)16)9-4-5-11(14)12(15)6-9/h2-7,16H,1H3
- InChI Key： BJLXCJWOSQLZFE-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)C1C=CC(C)=C(C=1)O)Cl

Computed Properties

Exact Mass: 252.0108703Da
Monoisotopic Mass: 252.0108703Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 20.2Å²

5-(3,4-Dichlorophenyl)-2-methylphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB319404-5 g	5-(3,4-Dichlorophenyl)-2-methylphenol, 95%; .	1261917-53-6	95%	5 g	€1,159.00	2023-07-19
abcr	AB319404-5g	5-(3,4-Dichlorophenyl)-2-methylphenol, 95%; .	1261917-53-6	95%	5g	€1159.00	2025-02-21

5-(3,4-Dichlorophenyl)-2-methylphenol Related Literature

1. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
2. Emergence of microfluidic wearable technologies

Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
3. Esterase-responsive polymeric prodrug-based tumor targeting nanoparticles for improved anti-tumor performance against colon cancer†

Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
4. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
5. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-(3,4-Dichlorophenyl)-2-methylphenol

5-(3,4-Dichlorophenyl)-2-methylphenol (CAS No. 1261917-53-6): A Comprehensive Technical Overview

The 5-(3,4-Dichlorophenyl)-2-methylphenol (CAS 1261917-53-6) is a specialized aromatic compound with a unique molecular structure combining a dichlorophenyl group and a methylphenol moiety. This organic intermediate has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for more complex molecules. The compound's dual-functional nature makes it particularly valuable in medicinal chemistry, where researchers are exploring its applications in drug discovery programs targeting various therapeutic areas.

Recent studies highlight the growing demand for halogenated phenols like 5-(3,4-Dichlorophenyl)-2-methylphenol in developing next-generation antimicrobial agents. With increasing concerns about antibiotic resistance, scientists are investigating this compound's potential as a scaffold for novel anti-infective drugs. The chlorine substituents on the aromatic ring contribute to enhanced lipophilicity and bioavailability, key factors in modern pharmacokinetic optimization strategies.

The synthesis of CAS 1261917-53-6 typically involves cross-coupling reactions between appropriately substituted aryl halides and phenolic compounds. Advanced catalytic systems have improved the yield and purity of this fine chemical, addressing the pharmaceutical industry's stringent quality requirements. Analytical characterization using HPLC-MS and NMR spectroscopy confirms the compound's structural integrity, with typical purity levels exceeding 98% for research-grade material.

In material science applications, 5-(3,4-Dichlorophenyl)-2-methylphenol serves as a precursor for advanced polymer additives. Its molecular structure contributes to thermal stability in engineered plastics, making it valuable for high-performance materials used in electronics and automotive components. The compound's UV-absorbing properties have also sparked interest in photostabilizer development for coatings and packaging materials.

Environmental considerations regarding halogenated organic compounds have led to improved green chemistry approaches in manufacturing 1261917-53-6. Modern synthetic routes emphasize atom economy and reduced environmental impact, aligning with the chemical industry's sustainability goals. Researchers are particularly focused on developing biodegradable derivatives that maintain the compound's useful properties while addressing ecotoxicological concerns.

The global market for specialty phenolic compounds like 5-(3,4-Dichlorophenyl)-2-methylphenol continues to expand, driven by demand from life sciences and advanced materials sectors. Quality standards such as GMP compliance and REACH registration have become critical factors for suppliers, reflecting the compound's importance in regulated industries. Current research trends explore its potential in bioconjugation chemistry and as a molecular probe for biological studies.

Storage and handling of CAS 1261917-53-6 require standard precautions for organic chemicals, with recommendations for anhydrous conditions and light-sensitive packaging to maintain stability. The compound's physicochemical properties, including its melting point and solubility profile, make it compatible with various organic solvents commonly used in laboratory and industrial settings.

Future applications of 5-(3,4-Dichlorophenyl)-2-methylphenol may include catalysis and nanomaterial synthesis, where its structural features could enable novel molecular recognition properties. The compound's versatility ensures its continued relevance in cutting-edge research, particularly in interdisciplinary fields combining chemistry, biology, and materials science.